Cas no 357166-30-4 (Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate))

• Product Name: Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate)
• CAS No: 357166-30-4
• MF: C₂₀H₂₁N₅O₆ ^. ₅/₂ H₂O ^. ₂Na
• MW: 516.42
• MDL: MFCD13194950
• CID: 67828
• PubChem ID: 135564527
• Update Time: 2024-11-01

Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate) Chemical and Physical Properties

Names and Identifiers

• Pemetrexed disodium hydrate
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hydrate
• Pemetrexed (disodium hemipenta hydrate)
• Pemetrexed disodium
• Pemetrexed disodium 2.5 hydrate
• Pemetrexed Disodium hemipenta hydrate
• PeMetrexed disodiuM hepthydrate
• Pemetrexed Disodium Hydrate (Discontinued)
• tetrasodium,(2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate,pentahydrate
• V2356
• Pemetrexed disodium salt 2.5 hydrate, 98%
• CID 137304555
• PeMetrexed sodiuM hydrate (1:2:2.5)
• PeMetrexed (disodiuM heMipenta hydrate) (1:2:2.5)
• L-GlutaMic acid,N-[4-[2-(2-aMino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-,sodiuM salt, hydrate (2:4:5) (9CI)
• LY-231514 Disodium Hydrate
• LY231514 disodium hemipenta hydrate
• PEMETREXED DISODIUM 2.5-HYDRATE [EP MONOGRAPH]
• AS-17891
• PEMRYDI RTU
• 357166-30-4
• 150399-23-8
• (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid, sodium salt 2.5 hydrate
• AC-8339
• AKOS016005851
• F4GSH45R4C
• Pemetrexed disodium hemipentahydrate
• DTXSID10189239
• PEMETREXED DISODIUM 2.5-HYDRATE (EP MONOGRAPH)
• ZCTCZKWJFTYNMZ-WKUCUCPSSA-J
• PEMETREXED DISODIUM HEMIPENTAHYDRATE [WHO-DD]
• Pemetrexed sodium hemipentahydrate (JAN)
• (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioicacid,sodiumsalt2.5hydrate
• TETRASODIUM BIS(PEMETREXED(2-)) PENTAHYDRATE
• PEMETREXED SODIUM HEMIPENTAHYDRATE [JAN]
• Pemetrexed disodium- Bio-X
• UNII-F4GSH45R4C
• Q27277627
• Pemetrexed accord
• BP164243
• L-Glutamic acid, N-(4-(2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-, sodium salt, hydrate (2:4:5)
• Disodium N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamate hemipentahydrate
• D10596
• BCP22709
• PEMETREXED SODIUM HEMIPENTAHYDRATE
• Pemetrexed accord (TN)
• tetrasodium;(2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate;pentahydrate
• Pemetrexed sodium hydrate (2:4:5)
• DTXCID90111730
• Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate)

• MDL： MFCD13194950
• Inchi： 1S/2C20H21N5O6.4Na.5H2O/c2*21-20-24-16-15(18(29)25-20)12(9-22-16)6-3-10-1-4-11(5-2-10)17(28)23-13(19(30)31)7-8-14(26)27;;;;;;;;;/h2*1-2,4-5,9,13H,3,6-8H2,(H,23,28)(H,26,27)(H,30,31)(H4,21,22,24,25,29);;;;;5*1H2/q;;4*+1;;;;;/p-4/t2*13-;;;;;;;;;/m00........./s1
• InChI Key： ZCTCZKWJFTYNMZ-WKUCUCPSSA-J
• SMILES： [C@H](NC(=O)C1C=CC(=CC=1)CCC1=CNC2NC(N)=NC(C1=2)=O)(CCC([O-])=O)C(=O)[O-].[C@H](NC(=O)C1C=CC(=CC=1)CCC1=CNC2NC(N)=NC(C1=2)=O)(CCC([O-])=O)C(=O)[O-].[Na+].[Na+].[Na+].[Na+].O.O.O.O.O

Computed Properties

• Exact Mass: 1032.28000
• Monoisotopic Mass: 489.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 71
• Rotatable Bond Count: 18
• Complexity: 748
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 379

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:H2O≥ 29 mg/mL(56.16 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 439.99000
• LogP: -2.38330
• Vapor Pressure: No data available

Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt